(5-Acetyloxy-3,4-dioxohexan-2-yl) acetate

• Molecular Formula: C10H14O6
• Molecular Weight: 230.21 g/mol
• IUPAC Name: (5-acetyloxy-3,4-dioxohexan-2-yl) acetate
• InChI: InChI=1S/C10H14O6/c1-5(15-7(3)11)9(13)10(14)6(2)16-8(4)12/h5-6H,1-4H3
• InChI Key: GEOHUERKNDDLLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C(=O)C(C)OC(=O)C)OC(=O)C
• CAS No.: 111480-79-6

Description

(5-Acetyloxy-3,4-dioxohexan-2-yl) acetate is an organic compound characterized by the presence of multiple functional groups, including ester and ketone groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Acetyloxy-3,4-dioxohexan-2-yl) acetate typically involves the esterification of a suitable precursor. One common method is the Fischer esterification, where a carboxylic acid reacts with an alcohol in the presence of a mineral acid catalyst . The reaction conditions often include refluxing the mixture to drive the reaction to completion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. These could include the use of continuous flow reactors to maintain optimal reaction conditions and improve yield. Additionally, purification techniques such as solvent extraction and recrystallization are employed to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

(5-Acetyloxy-3,4-dioxohexan-2-yl) acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and strong bases are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

(5-Acetyloxy-3,4-dioxohexan-2-yl) acetate has several applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the formation of more complex molecules.

Biology: The compound can be utilized in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: It is used in the production of polymers and other materials with specific properties

Comparison with Similar Compounds

Similar Compounds

Acetylacetone: A β-diketone with similar functional groups.

Ethyl acetoacetate: Another ester with comparable reactivity.

Methyl acetoacetate: Similar in structure and used in similar applications

Uniqueness

(5-Acetyloxy-3,4-dioxohexan-2-yl) acetate is unique due to its specific arrangement of functional groups, which imparts distinct reactivity and properties. This makes it particularly useful in applications requiring precise chemical transformations.